Cas no 2089258-23-9 (2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride
• CAS No: 2089258-23-9
• CID: 4636495
• Update Time: 2025-05-24

2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-fluorophenyl)methyl]-5-methoxy-1h-1,3-benzodiazole hydrochloride
• 2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride

Additional information on 2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride

Introduction to 2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride (CAS No. 2089258-23-9)

2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2089258-23-9, belongs to the benzodiazole class of molecules, which are well-documented for their pharmacological properties, particularly in the modulation of central nervous system activity. The structural features of this compound, including the presence of a 4-fluorophenyl moiety and a 5-methoxy substituent, contribute to its unique chemical and biological profile, making it a subject of extensive research and development.

The benzodiazole scaffold is renowned for its role in the development of anxiolytics, sedatives, and anticonvulsants. The introduction of fluorine at the para position of the phenyl ring in 2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride enhances its metabolic stability and binding affinity to specific receptors. This modification is particularly crucial in medicinal chemistry, as it allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, thereby improving therapeutic efficacy and reducing side effects.

The 5-methoxy group further influences the electronic properties of the benzodiazole ring, potentially affecting its interaction with biological targets. This compound has been extensively studied in vitro and in vivo for its potential applications in treating neurological disorders. Recent research has highlighted its potential as a precursor in the synthesis of novel psychoactive substances with improved pharmacological profiles.

In the context of modern drug discovery, 2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride represents a promising candidate for further exploration. Its unique structural attributes make it an attractive molecule for designing next-generation therapeutics targeting central nervous system disorders. The compound’s ability to modulate neurotransmitter systems is being investigated in detail to understand its mechanisms of action and potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential to serve as a key intermediate in the synthesis of more complex molecules. The presence of both fluorine and methoxy substituents provides multiple points for functionalization, allowing chemists to explore diverse structural modifications. This flexibility is invaluable in drug development pipelines, where optimizing bioavailability, solubility, and metabolic stability are critical.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacological activity of 2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride with high accuracy. These computational models have been instrumental in guiding experimental design and optimizing synthetic routes. By leveraging machine learning algorithms and molecular docking techniques, scientists have been able to identify novel analogs with enhanced properties.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for clinical applications. Solubility is a critical factor in drug formulation, as it directly impacts absorption rates and therapeutic efficacy. The salt form also improves stability during storage and transportation, ensuring that the compound remains viable for extended periods.

Current research efforts are focused on understanding the compound’s interactions with specific receptors in the brain. Benzodiazoles are known to bind to GABA-A receptors, which play a key role in regulating neuronal excitability. The fluorine atom at the para position may enhance binding affinity by increasing lipophilicity and electronic interaction with receptor sites. This interaction is thought to modulate chloride ion flux across neuronal membranes, leading to sedative and anxiolytic effects.

The 5-methoxy group has been shown to influence metabolic pathways by affecting enzyme interactions. This modification can prevent rapid degradation by cytochrome P450 enzymes, thereby prolonging the compound’s presence in biological systems. Such insights are crucial for designing drugs with prolonged half-lives and sustained therapeutic effects.

In conclusion,2-[(4-fluorophenyl)methyl]-5-methoxy-1H-1,3-benzodiazole hydrochloride (CAS No. 2089258-23-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into treating central nervous system disorders. The ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.